![molecular formula C8H15NO2S2 B1315298 7-Methylsulfonyl-2-thia-7-azaspiro[4.4]nonane CAS No. 77415-66-8](/img/structure/B1315298.png)
7-Methylsulfonyl-2-thia-7-azaspiro[4.4]nonane
Description
7-Methylsulfonyl-2-thia-7-azaspiro[4.4]nonane is a chemical compound with the molecular formula C8H15NO2S2 and a molecular weight of 221.3 g/mol . It is used in various research and development applications .
Molecular Structure Analysis
The InChI key for 7-Methylsulfonyl-2-thia-7-azaspiro[4.4]nonane is HBKOFJRXYHQZLG-UHFFFAOYSA-N . The canonical SMILES representation is CS(=O)(=O)N1CCC2(C1)CCSC2 .Scientific Research Applications
Medicinal Chemistry
7-Methylsulfonyl-2-thia-7-azaspiro[4.4]nonane is a compound of interest in medicinal chemistry due to its unique molecular structure that may interact with biological systems in novel ways. Its potential applications include the development of new therapeutic agents, where it could serve as a scaffold for drug discovery, particularly in targeting neurological disorders due to its sulfur and nitrogen-containing heterocyclic framework .
Agriculture
In the agricultural sector, this compound could be explored for its utility in developing new pesticides or herbicides. The sulfonyl group in its structure suggests it might interact with certain enzymes or receptors in pests, providing a new approach to crop protection .
Material Science
The applications in material science for 7-Methylsulfonyl-2-thia-7-azaspiro[4.4]nonane could be quite broad, ranging from the development of new polymers with enhanced properties to small molecule additives that improve the durability or functionality of materials. Its molecular rigidity and potential for chemical modification make it a candidate for investigation in the synthesis of advanced materials .
Environmental Science
Environmental science could benefit from the application of this compound in the synthesis of chemicals that are less harmful to ecosystems. Its potential to degrade under environmental conditions or its use in the remediation of pollutants are areas worth exploring .
Biochemistry
In biochemistry, 7-Methylsulfonyl-2-thia-7-azaspiro[4.4]nonane may be used as a probe to study biological pathways or as a building block in the design of biomolecules. Its interaction with proteins or nucleic acids could provide insights into the function of these macromolecules .
Pharmacology
Pharmacologically, this compound could be investigated for its pharmacokinetic properties. It might serve as a lead compound in drug design, where its solubility, stability, and reactivity could be tailored to create effective medicinal drugs .
Chemical Engineering
In chemical engineering, the compound’s potential for catalysis or as a component in process chemistry could be valuable. Its structural features might facilitate certain reactions, making it useful in industrial chemical processes .
properties
IUPAC Name |
7-methylsulfonyl-2-thia-7-azaspiro[4.4]nonane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2S2/c1-13(10,11)9-4-2-8(6-9)3-5-12-7-8/h2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBKOFJRXYHQZLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC2(C1)CCSC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80507067 |
Source
|
| Record name | 7-(Methanesulfonyl)-2-thia-7-azaspiro[4.4]nonane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80507067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methylsulfonyl-2-thia-7-azaspiro[4.4]nonane | |
CAS RN |
77415-66-8 |
Source
|
| Record name | 7-(Methylsulfonyl)-2-thia-7-azaspiro[4.4]nonane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=77415-66-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-(Methanesulfonyl)-2-thia-7-azaspiro[4.4]nonane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80507067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
